3-[Hydroxy(diphenyl)methyl]-1-(propan-2-yl)-1-azoniabicyclo[2.2.2]octane

• Molecular Formula: C23H30NO+
• Molecular Weight: 336.5 g/mol
• IUPAC Name: diphenyl-(1-propan-2-yl-1-azoniabicyclo[2.2.2]octan-3-yl)methanol
• InChI: InChI=1S/C23H30NO/c1-18(2)24-15-13-19(14-16-24)22(17-24)23(25,20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-12,18-19,22,25H,13-17H2,1-2H3/q+1
• InChI Key: AZENWOFHMAQIEC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[N+]12CCC(CC1)C(C2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O

Description

3-[Hydroxy(diphenyl)methyl]-1-(propan-2-yl)-1-azoniabicyclo[2.2.2]octane is a complex organic compound known for its unique structure and diverse applications. This compound features a bicyclic framework with a quaternary ammonium center, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[Hydroxy(diphenyl)methyl]-1-(propan-2-yl)-1-azoniabicyclo[2.2.2]octane typically involves multiple steps:

Formation of the Bicyclic Framework: The initial step involves the construction of the bicyclo[2.2.2]octane skeleton. This can be achieved through a Diels-Alder reaction between a suitable diene and dienophile.

Introduction of the Quaternary Ammonium Group: The bicyclic compound is then subjected to alkylation with an appropriate alkyl halide, such as isopropyl bromide, to introduce the quaternary ammonium group.

Hydroxylation and Diphenylmethylation:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors for the Diels-Alder reaction and automated systems for the subsequent alkylation and hydroxylation steps to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxyl group in the compound can undergo oxidation to form a ketone or aldehyde.

Reduction: The quaternary ammonium center can be reduced under specific conditions to form a tertiary amine.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the quaternary ammonium center.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like hydroxide ions (OH⁻) or alkoxides (RO⁻) can be used under basic conditions.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of tertiary amines.

Substitution: Formation of substituted quaternary ammonium compounds.

Scientific Research Applications

3-[Hydroxy(diphenyl)methyl]-1-(propan-2-yl)-1-azoniabicyclo[2.2.2]octane has a wide range of applications in scientific research:

Chemistry: Used as a catalyst in organic synthesis due to its unique structure.

Biology: Investigated for its potential as a bioactive compound with antimicrobial properties.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of advanced materials, such as polymers and resins, due to its stability and reactivity.

Comparison with Similar Compounds

Similar Compounds

• 3-[Hydroxy(diphenyl)methyl]-1-methyl-1-azoniabicyclo[2.2.2]octane
• 3-[Hydroxy(diphenyl)methyl]-1-ethyl-1-azoniabicyclo[2.2.2]octane

Uniqueness

Compared to similar compounds, 3-[Hydroxy(diphenyl)methyl]-1-(propan-2-yl)-1-azoniabicyclo[2.2.2]octane is unique due to the presence of the isopropyl group, which can influence its steric and electronic properties. This can result in different reactivity and interaction profiles, making it a valuable compound for specific applications in research and industry.